molecular formula C11H9F6NO2 B8394019 N-methyl 2-[3,5-bis(trifluoromethyl)phenoxy]acetamide

N-methyl 2-[3,5-bis(trifluoromethyl)phenoxy]acetamide

Cat. No.: B8394019
M. Wt: 301.18 g/mol
InChI Key: RZNJETZNBTYBEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-methyl 2-[3,5-bis(trifluoromethyl)phenoxy]acetamide is a useful research compound. Its molecular formula is C11H9F6NO2 and its molecular weight is 301.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9F6NO2

Molecular Weight

301.18 g/mol

IUPAC Name

2-[3,5-bis(trifluoromethyl)phenoxy]-N-methylacetamide

InChI

InChI=1S/C11H9F6NO2/c1-18-9(19)5-20-8-3-6(10(12,13)14)2-7(4-8)11(15,16)17/h2-4H,5H2,1H3,(H,18,19)

InChI Key

RZNJETZNBTYBEE-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)COC1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution containing 5 g (0.022 mole) of 3,5-ditrifluoromethylphenol, 1.6 g (0.024 mole) of 85% potassium hydroxide, 10 ml of water and 200 ml of acetone, 0.024 mole of N-methyl chloroacetamide was added in one portion. The stirred reaction mixture was heated at 56°-60° C. for 22 hours. After cooling to 0° C., 600 g of ice water was added and stirring continued at 0°-10° C. for 30 minutes. The resulting solid was collected by filtration, washed with water until neutral to litmus and air-dried at 25°-30° C. A product with a melting point of 98°-99° C. (determined after recrystallization from heptane) was obtained with a 24% yield.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0.024 mol
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
600 g
Type
reactant
Reaction Step Two

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